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Compound of Interest

Compound Name: TX1-85-1

Cat. No.: B611516

This document provides critical guidance on the proper handling and disposal of TX1-85-1, an
irreversible HER3/ErbB3 inhibitor, intended for researchers, scientists, and drug development
professionals. Due to the presence of a reactive acrylamide moiety, this compound requires
specific safety precautions and disposal methods to ensure laboratory safety and
environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for TX1-85-1 is presented below. This information is
essential for safe handling, storage, and experimental planning.

Property Value Source(s)
CAS Number 1603845-32-4 [1]
Molecular Formula C32H36NsO3 [1]
Molecular Weight 580.69 g/mol [1]
ICso (HER3/ErbB3) 23 nM [2]
Storage Temperature -20°C to -80°C (sealed from 2]

moisture)

Proper Disposal Procedures for TX1-85-1
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The following step-by-step procedures are based on established guidelines for handling
hazardous chemical waste, with specific considerations for the reactive acrylamide functional
group present in TX1-85-1.

Personal Protective Equipment (PPE)

Before handling TX1-85-1 in any form (solid, in solution, or as waste), it is mandatory to wear
the following PPE:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat.

Waste Segregation and Collection

All waste contaminated with TX1-85-1 must be segregated from general laboratory waste and
treated as hazardous chemical waste.

e Solid Waste:

o Includes contaminated consumables such as pipette tips, microfuge tubes, gloves, and
paper towels.

o Place all solid waste into a dedicated, clearly labeled, leak-proof hazardous waste
container. The container should be marked with "Hazardous Waste," the chemical name
"TX1-85-1," and a warning about the presence of an acrylamide-containing compound.

o This waste should ultimately be disposed of via incineration through your institution's
hazardous waste management program.[3][4]

e Liquid Waste:

o Includes unused solutions of TX1-85-1, cell culture media containing the compound, and
solvent rinses of contaminated glassware.
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o Collect all liquid waste in a dedicated, sealed, and chemically resistant container (e.g., a
glass or polyethylene carboy).

o The container must be clearly labeled as "Hazardous Waste," with the full chemical name
"TX1-85-1," the solvent(s) used, and an approximate concentration of the compound.

o Arrange for pickup and disposal through your institution's environmental health and safety
(EHS) or hazardous waste disposal office.[3][5]

Sharps Waste:

o Needles, syringes, or other sharps contaminated with TX1-85-1 should be placed in a
designated sharps container that is also labeled as hazardous chemical waste.

Decontamination of Work Surfaces and Glassware

Wipe down all work surfaces (e.g., fume hood, benchtop) that may have come into contact
with TX1-85-1 with a suitable laboratory detergent and water.

For glassware, rinse with an appropriate organic solvent (such as ethanol or acetone) to
solubilize and remove the compound. Collect this solvent rinse as hazardous liquid waste.
Follow this with a standard laboratory glassware washing procedure.

Spill Management

In the event of a spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill using an absorbent material suitable for chemical
spills.

For small spills of a solution, absorb the liquid and place the absorbent material in the solid
hazardous waste container.

For a solid powder spill, carefully cover the spill with a damp paper towel to avoid raising
dust, then gently scoop the material into the solid hazardous waste container.
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o Clean the spill area thoroughly with a detergent and water.

» For large spills, evacuate the area and contact your institution's EHS office immediately.

Experimental Protocols

TX1-85-1 is a covalent inhibitor of the HER3 (ErbB3) pseudokinase, a member of the epidermal
growth factor receptor (EGFR) family.[2] It forms a covalent bond with a specific cysteine
residue (Cys721) in the ATP-binding site of HER3.[2] This mechanism of action is central to its
function in attenuating HER3-dependent signaling pathways.[]

HER3 Signaling Pathway

The HERS3 receptor, upon activation (typically through heterodimerization with other HER family
members like HER2), plays a significant role in activating downstream signaling cascades,
most notably the PI3K/AKT pathway, which is crucial for cell proliferation and survival.[2]
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Caption: HERS3 signaling pathway and the inhibitory action of TX1-85-1.

lllustrative Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of waste
generated from experiments involving TX1-85-1.
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Caption: Decision workflow for the disposal of TX1-85-1 contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. adoog.com [adoog.com]

e 2. medchemexpress.com [medchemexpress.com]

» 3. biosciences-labs.bham.ac.uk [biosciences-labs.bham.ac.uk]
o 4. safety.pitt.edu [safety.pitt.edu]

e 5. uh.edu [uh.edu]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for TX1-85-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611516#tx1-85-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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